Cas no 1261869-64-0 (5-Chloro-4-phenyl-1H-pyrrolo[2,3-b]pyridine)

5-Chloro-4-phenyl-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound featuring a fused pyrrolopyridine core with chloro and phenyl substituents. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The chloro group enhances reactivity for further functionalization, while the phenyl moiety contributes to π-stacking interactions, potentially improving binding affinity in bioactive molecules. Its rigid scaffold is advantageous for designing kinase inhibitors and other therapeutic agents targeting protein-protein interactions. The compound's high purity and stability under standard conditions ensure reliable performance in synthetic applications. Its versatility makes it a key building block in medicinal chemistry and material science.

5-Chloro-4-phenyl-1H-pyrrolo[2,3-b]pyridine structure

1261869-64-0 structure

Product Name:5-Chloro-4-phenyl-1H-pyrrolo[2,3-b]pyridine

CAS No:1261869-64-0

MF:C₁₃H₉ClN₂

MW:228.676961660385

CID:4927198

Update Time:2025-05-20

5-Chloro-4-phenyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 5-chloro-4-phenyl-1H-pyrrolo[2,3-b]pyridine
- 5-Chloro-4-phenyl-1H-pyrrolo[2,3-b]pyridine
- Inchi： 1S/C13H9ClN2/c14-11-8-16-13-10(6-7-15-13)12(11)9-4-2-1-3-5-9/h1-8H,(H,15,16)
- InChI Key： OPRTZLOLFPNAFH-UHFFFAOYSA-N
- SMILES： ClC1=CN=C2C(C=CN2)=C1C1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 240
XLogP3: 3.6
Topological Polar Surface Area: 28.7

5-Chloro-4-phenyl-1H-pyrrolo[2,3-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023023646-250mg	5-Chloro-4-phenyl-1H-pyrrolo[2,3-b]pyridine	1261869-64-0	97%	250mg	$727.60	2022-04-03
Alichem	A023023646-500mg	5-Chloro-4-phenyl-1H-pyrrolo[2,3-b]pyridine	1261869-64-0	97%	500mg	$1,019.20	2022-04-03
Alichem	A023023646-1g	5-Chloro-4-phenyl-1H-pyrrolo[2,3-b]pyridine	1261869-64-0	97%	1g	$1,612.80	2022-04-03

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-Chloro-4-phenyl-1H-pyrrolo[2,3-b]pyridine

Recent Advances in the Study of 5-Chloro-4-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1261869-64-0)

5-Chloro-4-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1261869-64-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of kinase inhibition and anticancer drug development. This research brief aims to summarize the latest findings related to this compound, highlighting its pharmacological properties and potential clinical applications.

The compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Its unique structure, featuring a chloro and phenyl substituent, has been shown to enhance its binding affinity to specific kinase targets. Recent synthetic methodologies have improved the efficiency of producing 5-Chloro-4-phenyl-1H-pyrrolo[2,3-b]pyridine, enabling more extensive pharmacological evaluations. These advancements have paved the way for its exploration as a lead compound in drug discovery programs.

One of the most notable findings in recent research is the compound's potent inhibitory activity against certain tyrosine kinases, which play critical roles in cancer cell proliferation and survival. In vitro studies have demonstrated that 5-Chloro-4-phenyl-1H-pyrrolo[2,3-b]pyridine effectively suppresses kinase activity at nanomolar concentrations, suggesting its potential as a targeted therapy for malignancies such as non-small cell lung cancer and glioblastoma. Additionally, its selectivity profile minimizes off-target effects, a common challenge in kinase inhibitor development.

Further investigations have explored the compound's mechanism of action at the molecular level. Structural analyses using X-ray crystallography and molecular docking simulations have revealed key interactions between 5-Chloro-4-phenyl-1H-pyrrolo[2,3-b]pyridine and the ATP-binding sites of target kinases. These insights have informed the design of derivatives with improved pharmacokinetic properties, such as enhanced solubility and metabolic stability. Several analogs are currently undergoing preclinical evaluation, with promising results in animal models of cancer.

Beyond its anticancer potential, recent studies have also investigated the compound's applications in other therapeutic areas. For instance, its modulatory effects on inflammatory pathways suggest possible utility in treating autoimmune diseases. Moreover, its ability to cross the blood-brain barrier has sparked interest in its use for neurological disorders, although this area requires further exploration. The versatility of 5-Chloro-4-phenyl-1H-pyrrolo[2,3-b]pyridine underscores its value as a scaffold for multifunctional drug development.

In conclusion, 5-Chloro-4-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1261869-64-0) represents a promising candidate for therapeutic intervention, particularly in oncology. Its well-characterized kinase inhibitory activity, coupled with recent advancements in synthetic and structural optimization, positions it as a valuable tool for both basic research and drug discovery. Future studies should focus on translating these findings into clinical applications, addressing challenges such as toxicity and resistance mechanisms. As research progresses, this compound is likely to remain a focal point in the development of next-generation targeted therapies.